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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

This technical guide provides a comprehensive overview of the refractive index and other key

physicochemical properties of ethyl 6-hydroxyhexanoate (CAS 5299-60-5). The information is

tailored for researchers, scientists, and professionals in drug development, with a focus on

quantitative data and experimental methodologies.

Physicochemical Data of Ethyl 6-hydroxyhexanoate
The following table summarizes the key quantitative properties of ethyl 6-hydroxyhexanoate,

facilitating easy comparison and reference for experimental design.
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Property Value Conditions

Refractive Index (n) 1.437
20°C, 589 nm (D line)[1][2][3]

[4]

Molecular Formula C₈H₁₆O₃

Molecular Weight 160.21 g/mol [4][5][6][7]

Density 0.985 g/mL 25°C[1][2][3][4]

Boiling Point 127-128 °C 12 mmHg[1][2][3][4]

Flash Point >230 °F (>110 °C) [2]

Appearance
Colorless to almost colorless

clear liquid
[5][6]

pKa (Predicted) 15.15 ± 0.10

Experimental Protocols
Measurement of Refractive Index
While specific experimental documentation for ethyl 6-hydroxyhexanoate is not detailed in the

provided literature, a general and widely accepted method for determining the refractive index

of a liquid such as this is through the use of a refractometer, often an Abbe refractometer.[8]

Objective: To measure the refractive index of a liquid sample.

Materials:

Refractometer (e.g., Abbe refractometer)

Pasteur pipette

Liquid sample (Ethyl 6-hydroxyhexanoate)

Cleaning solvent (e.g., ethanol or methanol)

Lint-free tissue or cotton swabs
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Procedure:

Cleaning: Ensure the prisms of the refractometer are clean. Use a few drops of a suitable

solvent like ethanol and gently wipe with a lint-free tissue. Allow the solvent to evaporate

completely.

Calibration: Calibrate the instrument, typically with distilled water, to ensure accuracy.

Sample Application: Using a Pasteur pipette, apply a few drops of the ethyl 6-
hydroxyhexanoate sample onto the surface of the lower prism. Ensure there is enough

liquid to cover the surface when the prisms are closed.

Measurement: Close the prisms carefully. Turn on the light source and look through the

eyepiece. Adjust the focus to get a sharp line dividing the light and dark fields. If color fringes

are observed, use the chromaticity adjustment to get a sharp, achromatic borderline. Align

this borderline with the center of the crosshairs.

Reading: Read the refractive index value from the instrument's scale. The reading should be

recorded to four decimal places.

Temperature Control: The refractive index is temperature-dependent. Ensure the

measurement is taken at a controlled temperature, typically 20°C, by using a water bath

connected to the refractometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Output

Clean Prisms

Calibrate with Distilled Water

Apply Liquid Sample

Close Prisms & Illuminate

Adjust Focus & Chromaticity

Align Borderline with Crosshairs

Read Refractive Index

Click to download full resolution via product page

Caption: Workflow for measuring the refractive index of a liquid.

Synthesis of Ethyl 6-hydroxyhexanoate
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A common laboratory-scale synthesis of ethyl 6-hydroxyhexanoate is a two-step process

starting from ε-caprolactone.[5][9]

Step 1: Hydrolysis of ε-Caprolactone

ε-caprolactone is hydrolyzed in the presence of an aqueous acid or base to open the lactone

ring, forming 6-hydroxycaproic acid.

Step 2: Fischer Esterification

The resulting 6-hydroxycaproic acid is then esterified with ethanol in the presence of an acid

catalyst (e.g., sulfuric acid) to yield ethyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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